![molecular formula C7H7ClO2 B1429075 2-Chloro-5-(hydroxymethyl)phenol CAS No. 1261598-26-8](/img/structure/B1429075.png)
2-Chloro-5-(hydroxymethyl)phenol
Overview
Description
“2-Chloro-5-(hydroxymethyl)phenol” is a chemical compound with the molecular formula C7H7ClO2 . It is also known as "4-Chloro-3-hydroxybenzyl alcohol" .
Synthesis Analysis
The synthesis of “this compound” involves the addition of BH3 into a solution of 4-chloro-2-hydroxybenzoic acid in THF. The mixture is stirred at room temperature overnight. The product is then extracted with EA twice, washed with brine, dried with anhydrous Na2SO4, and concentrated to yield the title compound.
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI string 1S/C7H7ClO/c1-5-2-3-6 (8)7 (9)4-5/h2-4,9H,1H3
.
Chemical Reactions Analysis
The base-catalyzed self-condensation of 4-hydroxymethylphenol (4-HMP) was investigated for the purpose of clarifying the mechanisms of the phenolic resin curing . The reaction involves both unimolecular and bimolecular reactions occurring simultaneously as the rate-determining steps .
Physical And Chemical Properties Analysis
The physical properties of phenols, including “this compound”, are influenced by their detailed chemical structure. This includes values of melting and boiling points, solubility in water, pKa, and Log P .
Scientific Research Applications
Synthesis and Structural Analysis
A notable application of related chemical compounds to 2-Chloro-5-(hydroxymethyl)phenol is in the synthesis and structure analysis of metal complexes. For example, Abbas et al. (2020) synthesized 4-chloro-2-{[5-(diethylamino)-2-hydroxybenzylidene]amino}phenol and its transition metal complexes. These complexes demonstrated moderate in vitro anticancer activity against the HeLa cell line, showcasing the potential of such compounds in medicinal chemistry and cancer research (Abbas et al., 2020).
Corrosion Inhibition
Saha et al. (2015) explored the corrosion inhibition performance of similar phenolic compounds on mild steel surfaces in an acidic solution. Their findings underline the role of these compounds as effective corrosion inhibitors, with potential applications in materials science and engineering (Saha et al., 2015).
Environmental Degradation Studies
Environmental degradation of chlorinated phenols, such as 2chloro-5methyl phenol, has been studied by Vijaya Laxmi et al. (2010), focusing on the degradation process using ultrasonication in the presence of TiO2 and H2O2. This research is crucial for understanding the environmental impact of chlorinated phenols and developing methods for their degradation (Vijaya Laxmi et al., 2010).
Antimicrobial and Antioxidant Properties
Research on the transformation of triclosan and chlorophene by manganese oxides by Zhang & Huang (2003) provides insights into the oxidative transformation of compounds similar to this compound. This study highlights the antimicrobial and antioxidant properties of such transformations, relevant to environmental science and pollution control (Zhang & Huang, 2003).
Mechanism of Action
Target of Action
Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that 2-Chloro-5-(hydroxymethyl)phenol may also interact with various biological targets.
Mode of Action
It’s worth noting that phenolic compounds, including hydroxymethylphenols, can undergo condensation reactions . These reactions could potentially alter the structure and function of target molecules, leading to changes in their activity.
Biochemical Pathways
It’s plausible that this compound could influence various pathways due to its potential to interact with multiple targets
Result of Action
Based on the known activities of similar compounds, it could potentially exhibit a range of biological activities .
Properties
IUPAC Name |
2-chloro-5-(hydroxymethyl)phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClO2/c8-6-2-1-5(4-9)3-7(6)10/h1-3,9-10H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITKUBFQRQGBYTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CO)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.